Cas no 254879-87-3 (1,2,4,5-Tetrazin-3-amine, 6-chloro-)
254879-87-3 structure
Product Name:1,2,4,5-Tetrazin-3-amine, 6-chloro-
CAS No:254879-87-3
MF:C2H2ClN5
MW:131.523777484894
MDL:MFCD19207472
CID:1422989
PubChem ID:55288613
Update Time:2025-04-20
1,2,4,5-Tetrazin-3-amine, 6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Tetrazin-3-amine, 6-chloro-
- MFCD19207472
- EN300-7589677
- AKOS006359934
- 6-chloro-1,2,4,5-tetrazin-3-amine
- 254879-87-3
- SY268410
- 3-Amino-6-chloro-1,2,4,5-tetrazine
-
- MDL: MFCD19207472
- Inchi: 1S/C2H2ClN5/c3-1-5-7-2(4)8-6-1/h(H2,4,7,8)
- InChI Key: ZPTORXXRWBRLQR-UHFFFAOYSA-N
- SMILES: ClC1=NN=C(N)N=N1
Computed Properties
- Exact Mass: 159.03138
- Monoisotopic Mass: 130.9998728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 68.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 77.6Ų
Experimental Properties
- PSA: 54.8
1,2,4,5-Tetrazin-3-amine, 6-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1197685-1g |
3-Amino-6-chloro-1,2,4,5-tetrazine |
254879-87-3 | 95% | 1g |
$2090 | 2024-07-19 | |
| Enamine | EN300-7589677-0.05g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 0.05g |
$245.0 | 2025-02-24 | |
| Enamine | EN300-7589677-0.1g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 0.1g |
$366.0 | 2025-02-24 | |
| Enamine | EN300-7589677-0.25g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 0.25g |
$524.0 | 2025-02-24 | |
| Enamine | EN300-7589677-0.5g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 0.5g |
$824.0 | 2025-02-24 | |
| Enamine | EN300-7589677-1.0g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 1.0g |
$1057.0 | 2025-02-24 | |
| Enamine | EN300-7589677-2.5g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 2.5g |
$2071.0 | 2025-02-24 | |
| Enamine | EN300-7589677-5.0g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 5.0g |
$3065.0 | 2025-02-24 | |
| Enamine | EN300-7589677-10.0g |
6-chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95.0% | 10.0g |
$4545.0 | 2025-02-24 | |
| Aaron | AR028TQ2-50mg |
6-Chloro-1,2,4,5-tetrazin-3-amine |
254879-87-3 | 95% | 50mg |
$362.00 | 2025-02-17 |
1,2,4,5-Tetrazin-3-amine, 6-chloro- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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